Cas no 3785-05-5 (1-methyl-2,6-bis(p-dimethylamino-styryl)-pyridinium-iodide)

• Product Name: 1-methyl-2,6-bis(p-dimethylamino-styryl)-pyridinium-iodide
• CAS No: 3785-05-5
• MF: C₂₆H₃₀IN₃
• MW: 511.440978527069
• CID: 922697
• PubChem ID: 90472375
• Update Time: 2025-04-19

1-methyl-2,6-bis(p-dimethylamino-styryl)-pyridinium-iodide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,6-bis(p-dimethylamino-styryl)-pyridinium-iodide
• 2,6-Bis(4-chlorophenyl)isonicotinic acid;2,6-Bis-(4-chlorphenyl)-isonicotinsaeure;2,6-bis((E)-2-[4-(dimethylamino)phenyl]vinyl)-1-methylpyridinium iodide;2,6-bis(4-chlorophenyl)-4-pyridinecarboxylic acid;
• 3785-05-5

• Inchi： 1S/C26H30N3.HI/c1-27(2)23-15-9-21(10-16-23)13-19-25-7-6-8-26(29(25)5)20-14-22-11-17-24(18-12-22)28(3)4;/h6-20H,1-5H3;1H/q+1;/p-1
• InChI Key： AUUKXSZZJKJAGF-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)C(/C=C\C2C=CC(=CC=2)N(C)C)=CC=CC=1/C=C\C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 511.14800
• Monoisotopic Mass: 511.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 10.4A^2

Experimental Properties

• PSA: 10.36000
• LogP: 1.98790